N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-1-(2-chlorophenyl)methanesulfonamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-1-(2-chlorophenyl)methanesulfonamide
• InChI: InChI=1S/C18H18ClNO2S2/c1-13(10-15-11-23-18-9-5-3-7-16(15)18)20-24(21,22)12-14-6-2-4-8-17(14)19/h2-9,11,13,20H,10,12H2,1H3
• InChI Key: BFRXYUSIEGZUOD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NS(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClNO2S2
• Molecular Weight: 379.9 g/mol

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-1-(2-chlorophenyl)methanesulfonamide, commonly known as BTCP, is a synthetic compound that belongs to the class of arylalkylamines. It is a potent and selective inhibitor of the dopamine transporter and has been extensively studied for its potential use in various scientific research applications.

Scientific Research Applications

Structural Analysis and Conformation

• The compound's structure includes a unique configuration of the N—H bond, which is crucial for its biological activity. This bond's orientation allows the amide H atom to be readily available to receptor molecules, playing a key role in interactions with biological systems. This characteristic is consistent with other methanesulfonanilides, which also exhibit similar structural features and biological activities (Gowda, Foro, & Fuess, 2007).

Luminescence Sensing and Pesticide Removal

• A study involving thiophene-based metal-organic frameworks (MOFs) highlights the compound's potential in environmental applications. These MOFs, which include similar structural components, have shown effectiveness as luminescent sensory materials. They are highly selective and sensitive to environmental contaminants, demonstrating potential for use in detecting and removing hazardous substances like mercury, copper, and certain pesticides from the environment (Zhao et al., 2017).

Synthesis and Reactivity

• Research on related benzo[b]thiophene derivatives provides insights into the synthesis and reactivity of similar compounds. These studies reveal methods for functionalizing benzo[b]thiophene derivatives, which could be applicable in developing new pharmaceuticals or materials with specific properties (Pouzet et al., 1998).

Catalytic Applications

• The compound's structural relatives have been used in catalytic applications, such as asymmetric hydrogenation of alpha-hydroxy ketones. This indicates potential uses in chemical synthesis processes, where similar compounds could serve as catalysts to improve efficiency and selectivity (Ohkuma et al., 2007).

Chemical Synthesis

• The compound's analogs have been employed in various chemical syntheses, such as the formation of linear alkylbenzenes, highlighting its potential role in industrial chemistry. These applications demonstrate how similar compounds can be used to create valuable chemicals through efficient and environmentally benign routes (Luong et al., 2004).